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Compound of Interest

Compound Name: TERT activator-1

Cat. No.: B15623004

This document provides essential safety and logistical information for the proper disposal of
TERT activator-1 (CAS No. 666699-46-3), a small molecule activator of telomerase reverse
transcriptase (TERT).[1][2] The following procedures are designed for researchers, scientists,
and drug development professionals to ensure safe handling and disposal in a laboratory
setting.

Immediate Safety and Hazard Information

TERT activator-1 is classified with several hazards that necessitate careful handling during the
disposal process.[1] It is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1] Adherence to the safety protocols outlined in the product's Safety
Data Sheet (SDS) is mandatory.

Hazard and Handling Summary
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Precautionary Measures &
PPE

Hazard Classification GHS Hazard Statement

P270: Do not eat, drink or
H302: Harmful if swallowed smoke when using this
product. P330: Rinse mouth.[1]

Acute toxicity, oral (Category
4)

P280: Wear protective

gloves/protective clothing.
H315: Causes skin irritation P302+P352: IF ON SKIN:

Wash with plenty of soap and

Skin corrosion/irritation

(Category 2)

water.[1]

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
Serious eye damage/eye H319: Causes serious eye EYES: Rinse cautiously with
irritation (Category 2A) irritation water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
Specific target organ toxicity, H335: May cause respiratory or in a well-ventilated area.
single exposure (Category 3) irritation P304+P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.[1]

Step-by-Step Disposal Protocol

The disposal of TERT activator-1 must comply with federal, state, and local regulations for
hazardous waste.[3][4] Do not dispose of this chemical via sink, as non-hazardous trash, or by
evaporation.[3][5]

Workflow for TERT activator-1 Disposal
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Preparation Phase Disposal Phase
Wear appropriate PPE: Collect all TERT activator-1 waste:
- Nitrile gloves - Unused solid compound
- Safety glasses - Contaminated solutions
- Lab coat - Used consumables

'

Place waste into a designated,
compatible, and leak-proof
hazardous waste container.

'

Securely seal the container.
Keep closed except when adding waste.

'

Label the container clearly:
- "Hazardous Waste"
- "TERT activator-1"
- List all components and concentrations

'

Store the sealed container in a
designated, secondary containment area,
away from incompatible materials.

'

Arrange for pickup by the institution's
Environmental Health and Safety (EHS) office.

Work in a well-ventilated area
(e.g., chemical fume hood)

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of TERT activator-1 waste.
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Experimental Protocol: Decontamination of Empty Containers

Empty containers that held TERT activator-1 must be decontaminated before being discarded

as regular waste.

Initial Rinse: Rinse the empty container three times with a suitable solvent in which TERT
activator-1 is soluble, such as Dimethyl Sulfoxide (DMSO).[6]

Collect Rinsate: The first rinse, and subsequent rinses, must be collected as hazardous
chemical waste.[5] Transfer the rinsate into your designated TERT activator-1 waste
container.

Final Rinse: Perform a final rinse with water.

Container Disposal: After triple rinsing and air-drying, completely deface or remove the
original label.[5][7] The clean, dry container can then be disposed of in the appropriate glass
or plastic recycling bin.

Handling of Contaminated Materials

Solid Waste: Any chemically contaminated solid waste, such as gloves, absorbent pads from
spill clean-ups, and weighing papers, should be collected in a clearly labeled, sealed plastic
bag or a designated solid waste container.[3] This container must be labeled as hazardous
chemical waste.

Liquid Waste: Solutions containing TERT activator-1 (e.g., from cell culture media or stock
solutions) must be collected as hazardous liquid waste. Do not mix with other incompatible
waste streams.[7] For instance, avoid mixing organic solvent solutions with aqueous waste
unless specifically permitted by your institution's EHS guidelines.

Sharps: Contaminated sharps (needles, scalpels, etc.) must be placed in a designated
sharps container that is puncture-resistant and leak-proof.

Signaling Pathway

TERT activator-1 promotes the transcription of Telomerase Reverse Transcriptase (TERT).[2]
This is achieved through the activation of the MEK/ERK/AP-1 signaling cascade.[2][6]
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Understanding this pathway is crucial for researchers using this compound.

TERT activator-1

pbromotes

TERT Transcription

Click to download full resolution via product page
Caption: TERT activator-1 signaling pathway via MEK/ERK/AP-1.

By adhering to these procedures, laboratory personnel can effectively mitigate the risks
associated with TERT activator-1 and ensure its disposal is handled in a safe, compliant, and
environmentally responsible manner. Always consult your institution's specific Environmental
Health and Safety (EHS) guidelines for local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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